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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Initially investigated under the non-standard name "2-Thioxosuccinic acid," this technical

guide focuses on the well-established compound, 2-mercaptosuccinic acid, also widely known

as thiomalic acid. This document provides a comprehensive overview of its discovery, historical

development, and various synthesis methodologies. Key quantitative data are presented in

structured tables for ease of reference. Detailed experimental protocols for seminal synthesis

procedures are provided, alongside visualizations of its microbial degradation pathway and

historical synthesis routes, to offer a thorough resource for researchers and professionals in

drug development and related scientific fields.

Introduction and Historical Context
2-Mercaptosuccinic acid (MSA), a dicarboxylic acid containing a thiol functional group, has a

rich history spanning over a century. Its versatile chemical properties, including its role as a

chelating agent, a reducing agent, and a capping agent in nanoparticle synthesis, have led to

its application in diverse fields such as medicine, nanotechnology, and cosmetics.[1][2][3] This

guide delves into the key milestones in the discovery and scientific exploration of this

multifaceted molecule.

The first documented synthesis of 2-mercaptosuccinic acid was reported in 1905 by Biilmann.

[2] This early method involved the reaction of potassium xanthogenate with bromosuccinic acid.
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[2] Since then, various other synthetic routes have been developed, aiming to improve yield

and purity.[2] Notably, a method patented in 1956 involved the hydrolysis of O,O-

dialkyldithiophosphatosuccinic anhydride.[2] More contemporary methods often utilize maleic

anhydride or maleic acid as starting materials.[4][5]

In the realm of medicine, 2-mercaptosuccinic acid has been investigated for its therapeutic

potential. Its sodium and gold salt, sodium aurothiomalate, has been used in the treatment of

rheumatoid arthritis.[6] Furthermore, its ability to chelate heavy metals has made it a subject of

interest for treating heavy metal toxicity.[5][7] The compound also serves as a backbone for the

pesticide malathion.[6]

Quantitative Data
A summary of the key physical and chemical properties of 2-mercaptosuccinic acid is

presented below.

Property Value Source

Molecular Formula C4H6O4S [8][9][10]

Molecular Weight 150.15 g/mol [6][8][9][10][11]

Melting Point 151-157 °C [6][10][11][12]

Solubility in Water 150 g/L (at 20 °C) [2][5]

pKa 4.68 ± 0.04 (in H2O at 20 °C) [5][10]

Appearance
White to off-white crystalline

powder
[2][5][11]

Experimental Protocols
This section details the methodologies for key historical and modern syntheses of 2-

mercaptosuccinic acid.

Biilmann's Synthesis (1905)
This method represents the first reported synthesis of 2-mercaptosuccinic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://d.docksci.com/a-jack-of-all-trades-2-mercaptosuccinic-acid_5a4e38c5d64ab24d4f1e82c2.html
https://d.docksci.com/a-jack-of-all-trades-2-mercaptosuccinic-acid_5a4e38c5d64ab24d4f1e82c2.html
https://d.docksci.com/a-jack-of-all-trades-2-mercaptosuccinic-acid_5a4e38c5d64ab24d4f1e82c2.html
https://patents.google.com/patent/CN102030692A/en
https://wap.guidechem.com/encyclopedia/mercaptosuccinic-acid-dic425.html
https://en.wikipedia.org/wiki/Thiomalic_acid
https://wap.guidechem.com/encyclopedia/mercaptosuccinic-acid-dic425.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7851782/
https://en.wikipedia.org/wiki/Thiomalic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/s_-2-Mercaptosuccinic-acid
https://cymitquimica.com/products/TR-M342470/s-2-mercaptosuccinic-acid/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5173026.htm
https://en.wikipedia.org/wiki/Thiomalic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/s_-2-Mercaptosuccinic-acid
https://cymitquimica.com/products/TR-M342470/s-2-mercaptosuccinic-acid/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5173026.htm
https://www.cdhfinechemical.com/images/product/specs/37_1655196836_THIOMALICACIDFORSYNTHESIS_CASNO-70-49-5-_242825.pdf
https://en.wikipedia.org/wiki/Thiomalic_acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5173026.htm
https://www.cdhfinechemical.com/images/product/specs/37_1655196836_THIOMALICACIDFORSYNTHESIS_CASNO-70-49-5-_242825.pdf
https://patents.google.com/patent/JPH04297450A/en
https://d.docksci.com/a-jack-of-all-trades-2-mercaptosuccinic-acid_5a4e38c5d64ab24d4f1e82c2.html
https://wap.guidechem.com/encyclopedia/mercaptosuccinic-acid-dic425.html
https://wap.guidechem.com/encyclopedia/mercaptosuccinic-acid-dic425.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5173026.htm
https://d.docksci.com/a-jack-of-all-trades-2-mercaptosuccinic-acid_5a4e38c5d64ab24d4f1e82c2.html
https://wap.guidechem.com/encyclopedia/mercaptosuccinic-acid-dic425.html
https://www.cdhfinechemical.com/images/product/specs/37_1655196836_THIOMALICACIDFORSYNTHESIS_CASNO-70-49-5-_242825.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15072678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Potassium xanthogenate

Bromosuccinic acid

Ammonia

Hydrochloric acid

Procedure:

React potassium xanthogenate with bromosuccinic acid to yield xanthogen succinic acid.[2]

Treat the resulting xanthogen succinic acid with ammonia to produce ammonium

mercaptosuccinate.[2]

Acidify the solution by adding hydrochloric acid to precipitate 2-mercaptosuccinic acid.[2]

Synthesis from Maleic Anhydride and Thiourea
This modern approach offers a high-yield pathway to 2-mercaptosuccinic acid.

Materials:

Maleic anhydride

Thiourea

Glacial acetic acid

Alkaline solution (e.g., sodium hydroxide)

Acetone

Procedure:

Combine maleic anhydride and thiourea in a 1:1 molar ratio in glacial acetic acid.[4]
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Allow the reaction to proceed for 10 hours at room temperature to form the intermediate 2-

amidinosulfanyl succinic anhydride.[4]

Filter and wash the intermediate.

Hydrolyze the 2-amidinosulfanyl succinic anhydride by refluxing in an alkaline solution (e.g.,

sodium hydroxide, with a molar ratio of alkali to intermediate between 3:1 and 8:1) at 110 °C

for 4 hours.[4]

After cooling and filtration, the product can be further purified by extraction with an organic

solvent like acetone.[4]

Key Pathways and Relationships
The following diagrams, generated using Graphviz, illustrate important biological and synthetic

pathways related to 2-mercaptosuccinic acid.
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Historical Synthesis Pathways of 2-Mercaptosuccinic Acid
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Microbial Degradation Pathway of 2-Mercaptosuccinic Acid

Applications in Drug Development and Research
The unique properties of 2-mercaptosuccinic acid make it a valuable tool in drug development

and various research applications.

Drug Delivery: Its ability to act as a capping agent for nanoparticles has been extensively

explored for creating stable and biocompatible drug delivery systems.[1][13] The carboxyl

groups on the molecule allow for further functionalization, enabling the attachment of

targeting ligands or therapeutic agents.

Bioimaging: Quantum dots capped with 2-mercaptosuccinic acid exhibit high luminescence

and stability, making them suitable for in-vivo imaging and the detection of cancer markers.

[2][13]
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Chelation Therapy: As a chelating agent, 2-mercaptosuccinic acid and its derivatives, such

as dimercaptosuccinic acid (DMSA), have been investigated for the treatment of heavy metal

poisoning.[7]

Enzyme Inhibition: 2-Mercaptosuccinic acid has been shown to be an inhibitor of glutathione

peroxidase, an important antioxidant enzyme.[1][3] This property can be leveraged in studies

of oxidative stress and related cellular pathways.

Conclusion
From its initial synthesis over a century ago to its current applications in cutting-edge

nanotechnology and medicine, 2-mercaptosuccinic acid has proven to be a molecule of

significant scientific interest. This guide has provided a comprehensive overview of its history,

synthesis, and properties, with the aim of serving as a valuable resource for researchers and

professionals. Further exploration of its biological activities and the development of novel

applications will undoubtedly continue to expand the utility of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. A jack-of-all-trades: 2-mercaptosuccinic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

2. d.docksci.com [d.docksci.com]

3. researchgate.net [researchgate.net]

4. CN102030692A - Method for synthesizing 2-mercaptosuccinic acid - Google Patents
[patents.google.com]

5. Page loading... [wap.guidechem.com]

6. Thiomalic acid - Wikipedia [en.wikipedia.org]

7. Synthesis, structural characterization, computational studies and stability evaluations of
metal ions and ZnONPs complexes with dimercaptosuccinic acid - PMC
[pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7851782/
https://pubmed.ncbi.nlm.nih.gov/25936377/
https://www.researchgate.net/publication/275834467_A_jack-of-all-trades_2-mercaptosuccinic_acid
https://www.benchchem.com/product/b15072678?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/25936377/
https://d.docksci.com/a-jack-of-all-trades-2-mercaptosuccinic-acid_5a4e38c5d64ab24d4f1e82c2.html
https://www.researchgate.net/publication/275834467_A_jack-of-all-trades_2-mercaptosuccinic_acid
https://patents.google.com/patent/CN102030692A/en
https://patents.google.com/patent/CN102030692A/en
https://wap.guidechem.com/encyclopedia/mercaptosuccinic-acid-dic425.html
https://en.wikipedia.org/wiki/Thiomalic_acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC7851782/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7851782/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7851782/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15072678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. (s)-2-Mercaptosuccinic acid | C4H6O4S | CID 3246154 - PubChem
[pubchem.ncbi.nlm.nih.gov]

9. cymitquimica.com [cymitquimica.com]

10. Mercaptosuccinic acid | 70-49-5 [chemicalbook.com]

11. cdhfinechemical.com [cdhfinechemical.com]

12. JPH04297450A - Production of thiomalic acid - Google Patents [patents.google.com]

13. Synthesis and Bio-Imaging Application of Highly Luminescent Mercaptosuccinic Acid-
Coated CdTe Nanocrystals - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Mercaptosuccinic Acid
(Thiomalic Acid)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15072678#discovery-and-history-of-2-thioxosuccinic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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